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Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidine

Cat. No.: B177663 Get Quote

3-Bromo-1-methylpyrrolidine: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the structural information, physicochemical

properties, and a synthetic protocol for 3-Bromo-1-methylpyrrolidine, a key intermediate in

pharmaceutical and chemical synthesis.

Core Structural and Physical Data
3-Bromo-1-methylpyrrolidine is a substituted pyrrolidine with the CAS Number 10603-45-9.

[1] Its fundamental properties are summarized in the table below, providing a ready reference

for laboratory and research applications.
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Identifier Value Source

IUPAC Name 3-bromo-1-methylpyrrolidine

Molecular Formula C5H10BrN [1][2]

Molecular Weight 164.04 g/mol [1][2]

Canonical SMILES CN1CCC(Br)C1 [2]

InChI Key
ZHUYTHOKJZSZQJ-

UHFFFAOYSA-N
[2]

Appearance Yellow to brown liquid [1]

Boiling Point 153-159 °C [1][2]

Density 1.361 g/mL at 25 °C [1][2]

Refractive Index 1.491 [1][2]

Synthesis Protocol
A documented method for the synthesis of 3-Bromo-1-methylpyrrolidine involves the

bromination of 3-hydroxy-1-methylpyrrolidine.[3] This approach offers an improvement over

methods that may require more stringent reaction conditions.[3]

Reaction Scheme:

Experimental Procedure (Illustrative):

The synthesis is achieved by reacting 3-hydroxy-1-methylpyrrolidine with phosphorus

tribromide (PBr3).[3] The reaction can be performed under normal pressure.[3] While the patent

suggests using benzene or n-hexane as a solvent, the choice of an appropriate inert solvent is

crucial.[3]

A typical procedure would involve the slow addition of phosphorus tribromide to a cooled

solution of 3-hydroxy-1-methylpyrrolidine in an anhydrous, inert solvent. After the addition is

complete, the reaction mixture is typically stirred at room temperature or gently heated to drive

the reaction to completion. The workup procedure would involve quenching the excess PBr3,
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followed by extraction and purification of the crude product, likely through distillation under

reduced pressure, to yield 3-Bromo-1-methylpyrrolidine.

Spectroscopic Data
Spectroscopic data is essential for the structural confirmation of 3-Bromo-1-
methylpyrrolidine.

¹H NMR: Proton NMR data is available for this compound.[4] The spectrum is expected to

show characteristic signals for the methyl group protons, as well as the protons on the

pyrrolidine ring, with splitting patterns and chemical shifts influenced by the bromine atom

and the nitrogen.

¹³C NMR: Carbon-13 NMR spectra are also available and provide confirmation of the carbon

skeleton.[5]

Logical Relationship of Molecular Identifiers
The following diagram illustrates the interconnectedness of the various structural identifiers and

properties of 3-Bromo-1-methylpyrrolidine.
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Structural Information Flow for 3-Bromo-1-methylpyrrolidine

Chemical Identifiers

Structural Representations

Physicochemical Properties

IUPAC Name

3-bromo-1-methylpyrrolidine

CAS Number

10603-45-9

Registered As

SMILES

CN1CCC(Br)C1

Defines

InChI Key
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Molecular Formula

C5H10BrN

Implies

Appearance

Yellow to brown liquid

Boiling Point

153-159 °C

Density

1.361 g/mL

Molecular Weight
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Structural Information Flow for 3-Bromo-1-methylpyrrolidine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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